Methyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate
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Overview
Description
“Methyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate” is a compound that contains a thiazole core. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles .
Synthesis Analysis
Thiazoles can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido . The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses and alternative synthetic routes whenever possible .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
While specific chemical reactions involving “Methyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate” are not available in the search results, thiazoles are known to be involved in a wide range of reactions due to their versatile structure .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
- Thiazoles, including derivatives of Methyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate, exhibit antimicrobial properties. For instance, sulfazole, an antimicrobial agent, contains a thiazole moiety .
- Researchers have synthesized and screened thiazole derivatives for their antibacterial activity against pathogens such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi .
- Methyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate and related compounds have been investigated for their anticancer effects. Tiazofurin, a thiazole-based drug, demonstrates promising activity against cancer cells .
- Thiazoles possess antioxidant capabilities. Researchers have explored modifications of thiazole-based compounds to enhance their antioxidant activity .
- Some thiazole derivatives, including Methyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate, exhibit anti-inflammatory effects. For example, meloxicam, a nonsteroidal anti-inflammatory drug, contains a thiazole ring .
- Investigations into the potential neuroprotective effects of thiazole-based compounds have been conducted. These compounds may play a role in conditions like Alzheimer’s disease .
Antimicrobial Activity
Anticancer Potential
Antioxidant Properties
Anti-Inflammatory Applications
Neuroprotective Studies
Industrial and Photographic Sensitizers
Future Directions
Mechanism of Action
Target of Action
Methyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate is a derivative of thiazole, a heterocyclic compound. Thiazoles are found in many biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs . .
Mode of Action
Thiazole derivatives are known to interact with various biological targets, potentially leading to a range of effects . The thiazole ring’s aromaticity allows it to participate in various reactions, including donor-acceptor and nucleophilic reactions .
Biochemical Pathways
Thiazole derivatives can influence various biochemical pathways. They may activate or inhibit biochemical pathways and enzymes or stimulate or block receptors in biological systems . .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . These properties could influence the bioavailability of Methyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate.
Result of Action
Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
The physicochemical properties of thiazole, such as its solubility and aromaticity, could potentially influence its interaction with the biological environment .
properties
IUPAC Name |
methyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S/c1-4-5(3-6(10)11-2)12-7(8)9-4/h3H2,1-2H3,(H2,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFMDSHIPWBSNCG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)N)CC(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate |
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